Cas no 2172041-91-5 (1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172041-91-5
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• CID: 5961837
• PubChem ID: 165523972
• Update Time: 2025-10-28

1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride
• EN300-1451354
• 2172041-91-5

• Inchi： 1S/C10H13FO3S/c1-7-4-5-9(10(6-7)14-3)8(2)15(11,12)13/h4-6,8H,1-3H3
• InChI Key： URANBFQPGCOEFS-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(C)=CC=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.05694361g/mol
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride

Introduction to 1-(2-Methoxy-4-Methylphenyl)Ethane-1-Sulfonyl Fluoride (CAS No: 2172041-91-5)

The compound 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride, identified by the CAS number 2172041-91-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, material synthesis, and as an intermediate in chemical reactions.

The molecular structure of 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group attached to a substituted phenyl ring. The phenyl ring is further substituted with a methoxy group at the 2-position and a methyl group at the 4-position, which imparts specific electronic and steric effects on the molecule. These substituents influence the compound's reactivity, solubility, and stability, making it suitable for diverse chemical transformations.

Recent research has explored the use of this compound as a building block in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing sulfonamide derivatives, which are known for their pharmacological activities. The sulfonyl fluoride group is particularly reactive, enabling nucleophilic substitutions that are crucial in forming stable amide bonds. This property has made it a valuable reagent in peptide synthesis and drug discovery processes.

In addition to its role in organic synthesis, 1-(2-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride has been investigated for its potential in materials science. Researchers have examined its application as a precursor for the synthesis of advanced polymers and coatings. The compound's ability to undergo controlled polymerization reactions has opened avenues for developing high-performance materials with tailored properties such as thermal stability and mechanical strength.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing product quality. For example, the use of transition metal catalysts has enabled the formation of highly pure samples of cas no 2172041-91-5, which is critical for its application in sensitive chemical reactions.

From an environmental perspective, understanding the degradation pathways of cas no 2172041-91-5 is essential for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. This information is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, cas no 2172041-91-5, or cas no 2172041 91 5, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and materials science.